Cas no 2402838-27-9 (Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate)

Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate is a brominated pyridine derivative featuring a tert-butyl carbamate-protected piperazine scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The tert-butyloxycarbonyl (Boc) group offers stability while allowing selective deprotection under mild acidic conditions. Its rigid 2,2-dimethylpiperazine structure contributes to conformational control in target molecules. This reagent is valued for its synthetic flexibility, making it useful in the development of bioactive compounds, including kinase inhibitors and other heterocyclic therapeutics.
Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate structure
2402838-27-9 structure
Product Name:Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate
CAS No:2402838-27-9
MF:C17H24BrN3O3
MW:398.294763565063
CID:5463758
Update Time:2025-06-08

Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate
    • Z2299131698
    • Inchi: 1S/C17H24BrN3O3/c1-16(2,3)24-15(23)21-9-8-20(11-17(21,4)5)14(22)12-6-7-13(18)19-10-12/h6-7,10H,8-9,11H2,1-5H3
    • InChI Key: JZMXKIHMACXRQX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C(N1CCN(C(=O)OC(C)(C)C)C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 397.10010 g/mol
  • Monoisotopic Mass: 397.10010 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 398.3
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.7

Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate Pricemore >>

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Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate Related Literature

Additional information on Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate (CAS No. 2402838-27-9)

Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2402838-27-9, represents a novel molecular entity with potential applications in the development of bioactive molecules. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate consists of a piperazine core substituted with a tert-butyl group at the 1-position and a 6-bromopyridine-3-carbonyl moiety at the 4-position. The presence of these substituents imparts specific electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and derivatization. The piperazine ring is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a popular motif in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine derivatives. These compounds have been investigated for their roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The bromopyridine moiety in Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate further enhances its pharmacological profile by introducing additional binding sites for biological targets. This dual functionality makes the compound a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinity and selectivity. Additionally, the carboxylate group at the 1-position offers opportunities for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific biological applications. These features make Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate a versatile building block in medicinal chemistry.

Recent studies have highlighted the importance of piperazine derivatives in addressing various therapeutic challenges. For instance, piperazine-based compounds have been shown to exhibit inhibitory activity against enzymes involved in inflammation and pain pathways. The structural features of Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate suggest that it may possess similar properties, making it a potential lead compound for developing new treatments for these conditions.

The bromopyridine component of this molecule is particularly noteworthy, as it has been implicated in various biological processes. Brominated pyridines are known to interact with a wide range of targets, including kinases and transcription factors, which are often dysregulated in diseases such as cancer and autoimmune disorders. By incorporating this moiety into the molecular framework, researchers aim to develop compounds that can modulate these pathways effectively.

In conclusion, Tert-butyl 4-(6-bromopyridine-3-carbonyl)-2,2-dimethylpiperazine-1-carboxylate (CAS No. 2402838-27-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for piperazine derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs.

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